Cas no 1804398-19-3 (1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one)

• Product Name: 1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one
• CAS No: 1804398-19-3
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 4978278
• Update Time: 2025-06-08

1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one

• Inchi： 1S/C9H9BrClNO/c10-7-2-1-6(9(12)4-7)3-8(13)5-11/h1-2,4H,3,5,12H2
• InChI Key： BOIZCSAALOLILG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1

Additional information on 1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one

Introduction to 1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one (CAS No. 1804398-19-3)

1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one, identified by the CAS number 1804398-19-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylalkanones, characterized by its structural features that include both aromatic and aliphatic moieties. The presence of an amino group, a bromine substituent, and a chloro group on the benzene ring, along with a ketone functionality in the propyl chain, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one imparts unique electronic and steric properties that are exploited in drug design. The bromine atom at the para position relative to the amino group enhances electrophilic aromatic substitution reactions, making it a valuable intermediate in constructing more complex molecules. Meanwhile, the chloro group on the propyl chain can participate in nucleophilic substitution reactions, offering another pathway for structural diversification.

In recent years, there has been growing interest in exploring the pharmacological potential of arylalkanones due to their diverse biological activities. Studies have shown that compounds with similar structural motifs exhibit properties such as kinase inhibition, anti-inflammatory effects, and even antitumor activities. The specific arrangement of functional groups in 1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. Researchers have utilized derivatives of 1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one to develop novel therapeutic agents targeting various diseases. For instance, modifications at the amino and chloro positions have led to compounds with enhanced binding affinity to specific protein targets, improving their efficacy as drugs.

The synthesis of 1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of an appropriately substituted aniline derivative followed by chlorination of the resulting product. The choice of reagents and reaction conditions is crucial to minimize side products and ensure regioselectivity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one. Techniques such as flow chemistry and catalytic processes have been employed to improve reaction efficiency and reduce waste generation. These innovations not only enhance the sustainability of its production but also make it more accessible for academic and industrial research purposes.

Beyond its synthetic utility, 1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one has also been studied for its potential applications in material science. Its unique structural features make it a candidate for developing new materials with tailored properties, such as liquid crystals or organic semiconductors. While these applications are still in their early stages, they highlight the broad versatility of this compound.

In conclusion, 1-(2-Amino-4-bromophenyl)-3-chloropropan-2-one (CAS No. 1804398-19-3) is a multifaceted compound with significant implications in pharmaceutical research and material science. Its structural features enable diverse chemical modifications, making it a valuable intermediate for drug discovery. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.